Cas no 338794-79-9 (5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol)

• Product Name: 5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol
• CAS No: 338794-79-9
• MW: 318.314g/mol
• MDL: MFCD00215162
• CID: 4647951
• Update Time: 2025-06-08

5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• (2-SULFANYL-1-(2-[3-(TRIFLUOROMETHYL)PHENOXY]ETHYL)-1H-IMIDAZOL-5-YL)METHANOL
• 5-(HYDROXYMETHYL)-2-MERCAPTO-1-[2-[3-(TRIFLUOROMETHYL)PHENOXY]ETHYL]-1H-IMIDAZOLE
• 5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol 97%
• 5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol

• MDL： MFCD00215162

Computed Properties

• Exact Mass: 318.065
• Monoisotopic Mass: 318.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Melting Point: 209-211°C

5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol

Introduction to 5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol (CAS No. 338794-79-9)

5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 338794-79-9, exhibits a unique structural framework that combines an imidazole core with functional groups such as hydroxymethyl and trifluoromethyl-substituted phenoxy ethyl chains. The presence of these specific moieties imparts distinct chemical properties and potential biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The imidazole ring is a prominent feature in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In this compound, the imidazole ring is further modified by the addition of a hydroxymethyl group at the 5-position, which can influence both the solubility and reactivity of the molecule. Additionally, the 1H-imidazole-2-thiol moiety introduces a sulfur atom, which is often involved in coordination interactions and can enhance binding affinity to biological targets.

The ethyl chain extending from the imidazole ring is decorated with a phenoxy group at the 2-position, which is further substituted with a trifluoromethyl group. The trifluoromethyl group is a well-known pharmacophore that can modulate metabolic stability, lipophilicity, and binding interactions. This particular substitution pattern has been widely explored in drug discovery due to its ability to enhance the pharmacokinetic properties of molecules. The phenoxy ethyl chain not only contributes to the overall solubility of the compound but also provides a flexible linker that can be tailored for optimal interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have indicated that compounds featuring similar structural motifs may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. The unique combination of functional groups in 5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol makes it a promising candidate for further investigation in these areas.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial assays suggest that it may possess inhibitory effects on certain kinases and other enzymes relevant to disease pathways. The hydroxymethyl group could facilitate hydrogen bonding interactions, while the sulfur atom in the thiol moiety may engage in disulfide bond formation or coordinate with metal ions, both of which are critical for modulating enzyme activity. Furthermore, the lipophilic nature imparted by the trifluoromethyl-substituted phenoxy ethyl chain could enhance membrane permeability and target specificity.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular architectures with high precision. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to assemble the various components of the molecule efficiently. These synthetic strategies not only highlight the versatility of modern chemical techniques but also pave the way for scalable production processes necessary for preclinical and clinical studies.

The development of novel therapeutic agents relies heavily on understanding structure-activity relationships (SARs). By systematically modifying key functional groups within the molecular framework of 5-(Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol, researchers can fine-tune its biological properties to optimize efficacy and minimize side effects. This iterative process often involves high-throughput screening (HTS) campaigns and computational modeling to identify promising derivatives for further testing.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive scaffold for developing imaging agents and probes used in diagnostic applications. Additionally, its ability to interact with biological targets suggests potential uses in agricultural chemistry and biotechnology, where such molecules could serve as leads for novel pesticides or growth regulators.

Hydroxymethyl)-1-{2-[3-(trifluoromethyl)phenoxy]ethyl}-1H-imidazole-2-thiol will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments. The combination of cutting-edge synthetic chemistry, computational biology, and pharmacological studies underscores the interdisciplinary nature of modern drug discovery and highlights the importance of collaborative efforts across multiple scientific disciplines.